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Compound of Interest

Compound Name: 5-Bromo-4-isopentylpyrimidine

Cat. No.: B1294166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Bromo-4-isopentylpyrimidine is a halogenated pyrimidine derivative with potential

applications in medicinal chemistry and drug discovery. This technical guide provides a

summary of its known chemical properties. However, a comprehensive search of available

scientific literature and chemical databases reveals a significant lack of detailed experimental

data for this specific compound. While general characteristics can be inferred from related

structures, specific quantitative data on physical properties, detailed synthetic protocols,

biological activity, and spectral analyses are not publicly available at this time. This document

outlines the available information and highlights areas requiring further experimental

investigation.

Core Chemical Properties
While specific experimental values for melting point, boiling point, and solubility of 5-Bromo-4-
isopentylpyrimidine are not available in published literature, a summary of its fundamental

properties is presented below.
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Property Value Source

Molecular Formula C₉H₁₃BrN₂ [1][2][3]

Molecular Weight 229.12 g/mol [1][2][3]

CAS Number 951884-42-7 [1][2][3]

Canonical SMILES CCC(C)CC1=C(Br)C=NC=N1 Inferred from name

InChI Key Inferred from structure Not available

Appearance Not reported

Melting Point Not reported

Boiling Point Not reported

Solubility Not reported

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 5-Bromo-4-isopentylpyrimidine
has not been found in the reviewed literature. However, general synthetic strategies for 4-alkyl-

5-bromopyrimidines can provide a foundational approach for its preparation. One common

method involves the condensation of a β-keto ester or a related precursor with an appropriate

amidine, followed by bromination.

A plausible, though unverified, synthetic workflow is proposed below.
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Proposed Synthetic Pathway

Isopentyl Acetoacetate

Condensation with Formamidine

4-Isopentylpyrimidin-2(1H)-one

Bromination (e.g., with NBS)

5-Bromo-4-isopentylpyrimidine

Click to download full resolution via product page

Caption: Proposed synthesis of 5-Bromo-4-isopentylpyrimidine.

Note: This proposed pathway is hypothetical and would require experimental validation and

optimization. Researchers should consult literature on the synthesis of analogous 4-alkyl-5-

bromopyrimidines for detailed reaction conditions and purification methods.

Biological Activity and Signaling Pathways
There is currently no published data on the biological activity of 5-Bromo-4-
isopentylpyrimidine. Pyrimidine derivatives are known to exhibit a wide range of

pharmacological activities, including but not limited to, anticancer, antiviral, and antimicrobial

effects.[4][5][6] The isopentyl and bromo substituents on the pyrimidine core of this compound

suggest it could be a candidate for screening in various biological assays.
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Due to the absence of biological data, no signaling pathways associated with 5-Bromo-4-
isopentylpyrimidine can be described. A general workflow for initial biological screening is

presented below.

Biological Screening Workflow

5-Bromo-4-isopentylpyrimidine

Selection of Relevant Bioassays
(e.g., cytotoxicity, enzyme inhibition)

In Vitro Screening

Hit Identification

Structure-Activity Relationship (SAR) Studies

Lead Optimization

Click to download full resolution via product page

Caption: General workflow for biological activity screening.

Spectral Data
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No experimental spectral data (¹H NMR, ¹³C NMR, Mass Spectrometry, IR) for 5-Bromo-4-
isopentylpyrimidine has been found in the public domain. The acquisition and analysis of

such data would be crucial for the unambiguous identification and characterization of this

compound.

Conclusion and Future Directions
5-Bromo-4-isopentylpyrimidine remains a poorly characterized compound. While its basic

chemical identity is established, a significant gap exists in the scientific literature regarding its

physical properties, a validated synthetic protocol, biological activity, and spectral data. The

information presented in this guide is based on the limited data available and inferences from

related compounds.

Future research efforts should focus on:

Synthesis and Purification: Development and publication of a detailed, reproducible synthetic

protocol.

Physicochemical Characterization: Experimental determination of melting point, boiling point,

and solubility in various solvents.

Spectroscopic Analysis: Full spectral characterization (NMR, MS, IR, etc.) to confirm its

structure and provide reference data.

Biological Screening: Evaluation of its activity in a broad range of biological assays to identify

potential therapeutic applications.

This technical guide serves as a starting point for researchers interested in 5-Bromo-4-
isopentylpyrimidine and underscores the need for foundational research to unlock its

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_US_CB01457535.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB01457535.aspx
https://www.scbt.com/p/5-bromo-4-isopentylpyrimidine-951884-42-7
https://www.usbio.net/biochemicals/435711/5-bromo-4-isopentylpyrimidine
http://ajpp.in/uploaded/p409.pdf
https://pubmed.ncbi.nlm.nih.gov/33605856/
https://pubmed.ncbi.nlm.nih.gov/33605856/
https://www.eurekaselect.com/article/114406
https://www.benchchem.com/product/b1294166#5-bromo-4-isopentylpyrimidine-chemical-properties
https://www.benchchem.com/product/b1294166#5-bromo-4-isopentylpyrimidine-chemical-properties
https://www.benchchem.com/product/b1294166#5-bromo-4-isopentylpyrimidine-chemical-properties
https://www.benchchem.com/product/b1294166#5-bromo-4-isopentylpyrimidine-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1294166?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

